Cas no 1443343-60-9 (ETHYL 4-(5-FORMYL-2-METHOXYPHENOXY)BUTANOATE)

• Product Name: ETHYL 4-(5-FORMYL-2-METHOXYPHENOXY)BUTANOATE
• CAS No: 1443343-60-9
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• MDL: MFCD18375388
• CID: 5160623
• Update Time: 2026-03-04

ETHYL 4-(5-FORMYL-2-METHOXYPHENOXY)BUTANOATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-(5-FORMYL-2-METHOXYPHENOXY)BUTANOATE

• MDL： MFCD18375388
• Inchi： 1S/C14H18O5/c1-3-18-14(16)5-4-8-19-13-9-11(10-15)6-7-12(13)17-2/h6-7,9-10H,3-5,8H2,1-2H3
• InChI Key： LZZORYCNFLIFKG-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCCOC1=CC(C=O)=CC=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on ETHYL 4-(5-FORMYL-2-METHOXYPHENOXY)BUTANOATE

Comprehensive Guide to ETHYL 4-(5-FORMYL-2-METHOXYPHENOXY)BUTANOATE (CAS No. 1443343-60-9)

ETHYL 4-(5-FORMYL-2-METHOXYPHENOXY)BUTANOATE (CAS No. 1443343-60-9) is a specialized organic compound widely recognized in pharmaceutical and chemical research. This ester derivative is characterized by its unique molecular structure, combining a formyl group with a methoxyphenoxy moiety, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for high-purity ETHYL 4-(5-FORMYL-2-METHOXYPHENOXY)BUTANOATE due to its applications in drug development and material science.

The compound's chemical properties include a molecular formula of C14H18O5 and a molecular weight of 266.29 g/mol. Its solubility in organic solvents like ethanol, dimethyl sulfoxide (DMSO), and acetone makes it versatile for laboratory use. Recent studies highlight its role in synthesizing bioactive molecules, particularly in the development of anti-inflammatory and antimicrobial agents. This aligns with the growing demand for innovative pharmaceutical intermediates in 2024, as the industry focuses on novel drug candidates.

One of the most searched questions about ETHYL 4-(5-FORMYL-2-METHOXYPHENOXY)BUTANOATE is its synthesis method. The compound is typically prepared via esterification reactions involving 4-(5-formyl-2-methoxyphenoxy)butanoic acid and ethanol under controlled conditions. Researchers also inquire about its stability and storage recommendations, which include keeping it in a cool, dry place away from light to prevent degradation.

In the context of green chemistry, a trending topic in 2024, ETHYL 4-(5-FORMYL-2-METHOXYPHENOXY)BUTANOATE is being explored for its potential in sustainable synthesis. Its derivatives are investigated for eco-friendly catalytic processes, reducing the need for hazardous reagents. This aligns with the global shift toward environmentally benign chemical production, a key focus for academic and industrial researchers.

The market demand for ETHYL 4-(5-FORMYL-2-METHOXYPHENOXY)BUTANOATE has surged due to its applications in high-value pharmaceuticals and advanced materials. Suppliers emphasize its availability in various purity grades (e.g., ≥95%, ≥98%) to meet diverse research needs. Analytical techniques like HPLC and NMR are commonly used to verify its quality, ensuring compliance with industry standards.

For those seeking custom synthesis or bulk quantities of ETHYL 4-(5-FORMYL-2-METHOXYPHENOXY)BUTANOATE, it is essential to collaborate with reputable manufacturers who adhere to Good Manufacturing Practices (GMP). The compound's safety data and handling protocols are also critical considerations, particularly for laboratories prioritizing workplace safety.

In summary, ETHYL 4-(5-FORMYL-2-METHOXYPHENOXY)BUTANOATE (CAS No. 1443343-60-9) is a pivotal compound in modern chemistry, bridging gaps between research and industrial applications. Its relevance in drug discovery, material innovation, and sustainable chemistry ensures its continued prominence in scientific discussions and commercial ventures.